2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester

• Molecular Formula: C13H13N3O5
• Molecular Weight: 291.26 g/mol
• IUPAC Name: ethyl 2-cyano-3-(3-methoxy-4-nitroanilino)prop-2-enoate
• InChI: InChI=1S/C13H13N3O5/c1-3-21-13(17)9(7-14)8-15-10-4-5-11(16(18)19)12(6-10)20-2/h4-6,8,15H,3H2,1-2H3
• InChI Key: NRQPVMLWPJGDOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC(=C(C=C1)[N+](=O)[O-])OC)C#N

Description

Chemical Structure: The compound features a cyano group at the α-position, an ethoxy ester at the terminal carboxyl group, and a substituted aniline moiety at the β-position. The phenyl ring in the aniline group is modified with a methoxy (-OCH₃) group at the 3-position and a nitro (-NO₂) group at the 4-position. Molecular Formula: Predicted as C₁₃H₁₃N₃O₅ (based on structural analogs like and ). Key Functional Groups:

• Cyano group (-CN): Enhances electron-withdrawing properties, influencing reactivity in Michael addition reactions.
• Ethyl ester (-COOEt): Improves solubility in organic solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester typically involves the reaction of 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]acrylic acid with ethanol under acidic conditions. The reaction is usually carried out at elevated temperatures to facilitate the esterification process. The reaction can be represented as follows:

$$\text{2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]acrylic acid} + \text{ethanol} \rightarrow \text{2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester} + \text{water}$$2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]acrylic acid+ethanol→2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester+water

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride can be used.

Substitution: Substitution reactions often require the presence of a strong base or acid to facilitate the exchange of functional groups.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry

2-Propenoic acid derivatives have been studied for their potential as pharmaceutical agents. The nitrophenyl moiety is known to enhance biological activity:

• Anticancer Activity : Research indicates that compounds containing the 2-cyano group exhibit cytotoxic effects against various cancer cell lines. Studies have shown that these compounds can induce apoptosis in cancer cells, making them candidates for further development as anticancer drugs .
• Antimicrobial Properties : The compound has demonstrated activity against certain bacterial strains, suggesting its utility in developing new antimicrobial agents .

Materials Science

The compound's ability to polymerize makes it valuable in materials science:

• Polymer Synthesis : It can be used as a monomer in the production of polymers with tailored properties for applications in coatings and adhesives. The incorporation of the nitrophenyl group can impart UV stability and enhance mechanical properties .
• Photoresponsive Materials : Its unique structure allows for the development of photoresponsive materials that change properties upon exposure to light, which can be utilized in smart coatings and sensors .

Organic Synthesis

In organic chemistry, this compound serves as an important intermediate:

• Building Block : It is utilized as a building block for synthesizing more complex organic molecules. The functional groups present allow for various transformations, including nucleophilic substitutions and cycloadditions .

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal explored the anticancer effects of related compounds derived from 2-propenoic acid derivatives. The study found that these compounds inhibited cell growth in breast cancer cell lines by inducing apoptosis via the mitochondrial pathway. This highlights the potential of this class of compounds in cancer therapy development.

Case Study 2: Polymer Development

Researchers investigated the use of 2-propenoic acid derivatives in creating environmentally friendly polymers. The study demonstrated that incorporating this compound into polymer matrices improved mechanical strength and thermal stability while maintaining biodegradability. This application is particularly relevant for sustainable material development.

Mechanism of Action

The mechanism of action of 2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester involves its interaction with various molecular targets and pathways. The compound’s functional groups allow it to participate in a range of chemical reactions, influencing biological pathways and molecular interactions. For example, the nitro group can undergo reduction to form an amino group, which can then interact with biological molecules, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Research Findings and Gaps

• Synthetic Routes: Condensation of ethyl 2-cyanoacrylate with 3-methoxy-4-nitroaniline is plausible but requires optimization due to steric hindrance.
• Computational Studies : Predicted LogP values (~2.5) suggest moderate lipophilicity, balancing bioavailability and solubility.
• Data Gaps : Experimental spectra, toxicity profiles, and precise thermodynamic data (e.g., melting point) are unavailable and require further study.

Biological Activity

2-Propenoic acid, 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]-, ethyl ester (CAS No. 501684-26-0) is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its antimicrobial properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C13H13N3O5
• Molecular Weight : 291.26 g/mol
• Solubility : Slightly soluble in chloroform and methanol; soluble in DMSO .

Antimicrobial Properties

Recent research indicates that derivatives of similar structures exhibit significant antimicrobial activity. The compound's structural features suggest potential efficacy against various pathogens.

• Minimum Inhibitory Concentration (MIC) :
  • Compounds related to 2-propenoic acid showed MIC values ranging from 0.22 to 0.25 µg/mL against Staphylococcus aureus and Staphylococcus epidermidis, indicating strong antibacterial properties .
  • Other studies reported MIC values for different derivatives against Gram-positive and Gram-negative bacteria ranging from 4.69 to 22.9 µM .
• Biofilm Inhibition :
  • The compound demonstrated significant antibiofilm activity, outperforming standard antibiotics such as Ciprofloxacin in reducing biofilm formation .
• Cytotoxicity :
  • Hemolytic activity tests revealed low toxicity, with % lysis ranging from 3.23% to 15.22%, indicating a favorable safety profile for further development .

The biological activity of 2-propenoic acid derivatives can be attributed to several mechanisms:

• DNA Gyrase Inhibition : Some derivatives have been identified as effective inhibitors of DNA gyrase, with IC50 values between 12.27–31.64 µM, which is crucial for bacterial DNA replication .
• Dihydrofolate Reductase (DHFR) Inhibition : The compound also shows promising inhibition of DHFR, a key enzyme in folate metabolism, with IC50 values ranging from 0.52–2.67 µM .

Case Studies and Research Findings

Study	Findings
Study on Antimicrobial Activity	Derivatives exhibited potent activity against E. coli, K. pneumoniae, and C. albicans with MIC values varying significantly based on structural modifications .
Biofilm Formation Study	Notable reduction in biofilm formation was observed when treated with the compound compared to controls .
Cytotoxicity Assessment	Low hemolytic activity suggests that the compound may be safe for therapeutic applications .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for synthesizing 2-cyano-3-[(3-methoxy-4-nitrophenyl)amino]acrylic acid ethyl ester, and what analytical methods validate its purity?

• Methodology : Condensation reactions between cyanoacetic acid derivatives and nitro-substituted anilines are common. Key steps involve protecting group strategies for the methoxy-nitroaniline moiety to prevent side reactions. Validate purity via HPLC (high-performance liquid chromatography) with UV detection (λ = 254 nm) and mass spectrometry (ESI-MS) to confirm molecular weight (expected ~335 g/mol). FT-IR can confirm the presence of nitrile (C≡N, ~2200 cm⁻¹) and ester (C=O, ~1720 cm⁻¹) functional groups .

Q. How can researchers determine the compound’s solubility and stability in common organic solvents for reaction planning?

• Methodology : Perform solubility tests in solvents like DMSO, THF, and ethyl acetate using gravimetric analysis. Stability studies under ambient light, heat (e.g., 40°C), and acidic/basic conditions (pH 3–10) over 72 hours, monitored via UV-Vis spectroscopy (absorbance at λmax ~350–400 nm for nitroaromatic chromophores). NIST thermochemical data (e.g., heat capacity) can guide storage conditions .

Q. What safety protocols are critical for handling this nitro-substituted compound?

• Methodology : Use nitrile gloves (0.11 mm thickness) and polycarbonate face shields to prevent dermal/ocular exposure. Conduct reactions in fume hoods with HEPA filters to mitigate inhalation risks. Emergency procedures should include neutralization of spills with activated carbon and disposal per EPA guidelines for nitroaromatic waste .

Advanced Research Questions

Q. How can quantum mechanical calculations (DFT) predict reactivity trends in nucleophilic additions to the α,β-unsaturated ester moiety?

• Methodology : Optimize the molecular geometry using B3LYP/6-31G(d) basis sets to calculate frontier molecular orbitals (FMOs). The LUMO map will highlight electrophilic regions (e.g., β-carbon of the acrylate). Compare with experimental kinetic data (e.g., reaction rates with amines/thiols) to validate computational models. Use Gaussian or ORCA software for simulations .

Q. What experimental strategies resolve contradictions in reported spectroscopic data (e.g., NMR chemical shift discrepancies)?

• Methodology : Re-examine solvent effects (DMSO-d6 vs. CDCl3) on proton shifts, particularly for the methoxy and nitro groups. Variable-temperature NMR (VT-NMR) can detect conformational changes or hydrogen bonding. Cross-validate with 2D techniques (COSY, HSQC) to assign ambiguous peaks. Compare with NIST reference spectra for nitroaromatic esters .

Q. How can Design of Experiments (DoE) optimize reaction conditions for coupling with biomolecules (e.g., peptides)?

• Methodology : Apply a Box-Behnken design to test variables: temperature (25–60°C), molar ratio (1:1–1:3), and solvent polarity (logP 0.5–2.5). Response surface models (RSM) will identify optimal yields. Use LC-MS to track byproducts (e.g., hydrolysis of the nitrile group). Statistical analysis via JMP or Minitab .

Q. What mechanistic insights explain conflicting thermal degradation profiles in TGA-DSC studies?

• Methodology : Perform thermogravimetric analysis (TGA) under nitrogen vs. air to assess oxidative stability. Coupled DSC can detect endothermic events (e.g., melting) vs. exothermic decomposition. Isoconversional methods (e.g., Kissinger-Akahira-Sunose) calculate activation energy (Ea) for degradation steps. Compare with computational pyrolysis pathways (ReaxFF MD simulations) .

Data Contradiction & Validation

Q. How to address discrepancies in reported bioactivity (e.g., antimicrobial assays) across studies?

• Methodology : Standardize assay conditions (e.g., MIC testing in Mueller-Hinton broth at pH 7.2 ± 0.1). Validate compound stability in the assay medium via HPLC. Use positive controls (e.g., ciprofloxacin) and replicate experiments (n ≥ 3) to reduce variability. Meta-analysis of published data can identify outliers due to impurities or solvent effects .

Q. What advanced separation techniques isolate stereoisomers or regioisomers formed during synthesis?

• Methodology : Chiral HPLC with amylose-based columns (e.g., Chiralpak IA) and hexane:isopropanol (90:10) mobile phase. For regioisomers, use preparative TLC with silica gel GF254 and ethyl acetate:hexane (3:7). Confirm configurations via X-ray crystallography or NOESY NMR .

Methodological Resources

• Thermodynamic Data : NIST Chemistry WebBook for heat capacity, phase change data .
• Reaction Optimization : ICReDD’s computational-experimental feedback loop for reaction design .
• Safety Standards : EPA guidelines for nitroaromatic waste handling and PPE protocols .